Cas no 106131-28-6 (4-amino-2-benzylphenol)
4-amino-2-benzylphenol structure
Product Name:4-amino-2-benzylphenol
CAS No:106131-28-6
MF:C13H13NO
MW:199.248423337936
CID:1174705
PubChem ID:13837623
Update Time:2025-04-20
4-amino-2-benzylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-2-benzylphenol
- ACMC-20m9p7
- CTK0G3811
- Phenol, 4-amino-2-(phenylmethyl)-
- AGN-PC-00O6EI
- SureCN6029429
- 2-benzyl-4-aminophenol
- 2-benzyl-p-aminophenol
- ACMC-20m9p7; CTK0G3811; Phenol, 4-amino-2-(phenylmethyl)-; AGN-PC-00O6EI; SureCN6029429; 2-benzyl-4-aminophenol; 2-benzyl-p-aminophenol;
- SCHEMBL6029429
- benzyl-p-aminophenol
- 106131-28-6
- DTXSID90550862
-
- Inchi: 1S/C13H13NO/c14-12-6-7-13(15)11(9-12)8-10-4-2-1-3-5-10/h1-7,9,15H,8,14H2
- InChI Key: RMKRCLBDIMSFQB-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 199.099714038g/mol
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25000
- LogP: 3.14640
4-amino-2-benzylphenol Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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